Cas no 1240581-91-2 (Butyl(3-phenylbutyl)amine hydrochloride)

• Product Name: Butyl(3-phenylbutyl)amine hydrochloride
• CAS No: 1240581-91-2
• MF: C₁₄H₂₄ClN
• MW: 241.80006313324
• CID: 4690555
• Update Time: 2025-08-05

Butyl(3-phenylbutyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butyl(3-phenylbutyl)amine hydrochloride
• Cl.CCCCNCCC(C)C1=CC=CC=C1
• N-Butyl-N-(3-phenylbutyl)amine hydrochloride

• Inchi： 1S/C14H23N.ClH/c1-3-4-11-15-12-10-13(2)14-8-6-5-7-9-14;/h5-9,13,15H,3-4,10-12H2,1-2H3;1H
• InChI Key： UBNIHGLZNGKTTJ-UHFFFAOYSA-N
• SMILES： Cl.N(CCCC)CCC(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 138
• Topological Polar Surface Area: 12

Additional information on Butyl(3-phenylbutyl)amine hydrochloride

Butyl(3-phenylbutyl)amine hydrochloride: A Comprehensive Overview

Butyl(3-phenylbutyl)amine hydrochloride, a compound with the CAS number 1240581-91-2, is a versatile and intriguing chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, often referred to as BPPA hydrochloride, is a derivative of amines and finds applications in various research and industrial settings. Its unique structure and properties make it a valuable tool in the development of novel materials, pharmaceuticals, and advanced chemical systems.

The molecular structure of Butyl(3-phenylbutyl)amine hydrochloride is characterized by a combination of an aliphatic amine group and a phenyl-substituted butyl chain. The presence of the phenyl group introduces aromaticity, which enhances the compound's stability and reactivity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in drug discovery programs targeting complex biological pathways. Researchers have demonstrated that this compound can serve as an effective building block for constructing larger, more intricate molecules with tailored pharmacological properties.

From a physical standpoint, Butyl(3-phenylbutyl)amine hydrochloride exhibits a crystalline structure under standard conditions. Its molecular formula is C₁₄H₂₅N·HCl, and it has a molar mass of approximately 257.78 g/mol. The compound is soluble in water and common organic solvents, making it amenable to various synthetic and analytical techniques. Its melting point is around 150°C, while its boiling point exceeds 300°C, indicating its thermal stability under moderate conditions.

The applications of Butyl(3-phenylbutyl)amine hydrochloride span across multiple disciplines. In the pharmaceutical industry, it has been explored as an intermediate in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory or antitumor properties. Recent research has focused on its role in constructing peptide-like structures that mimic natural biological molecules. Additionally, this compound has shown promise in materials science as a precursor for synthesizing polymeric materials with enhanced mechanical and electronic properties.

In terms of synthesis, Butyl(3-phenylbutyl)amine hydrochloride can be prepared via several routes, including nucleophilic substitution reactions and reductive amination processes. One common method involves the reaction of 3-phenylbutanamine with an appropriate alkyl halide in the presence of catalytic agents. The optimization of reaction conditions has been a focal point for researchers aiming to improve yield and purity. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing production costs and environmental impact.

The safety profile of Butyl(3-phenylbutyl)amine hydrochloride is another critical aspect to consider. While it is not classified as a hazardous material under standard conditions, proper handling precautions are recommended due to its potential irritant effects on skin and eyes. Occupational exposure limits have been established to ensure worker safety during manufacturing and handling processes.

Looking ahead, the future of Butyl(3-phenylbutyramine hydrochloride) lies in its continued exploration as a versatile building block for innovative chemical entities. Ongoing research aims to uncover new synthetic pathways and applications that leverage its unique chemical properties. As interdisciplinary collaboration between chemists, biologists, and engineers intensifies, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial applications.